Tetraethyl orthosilicate

Specification

• CAS No.: 78-10-4
• Molecular Formula: (C2H5O)4Si; C8H20O4Si
• Molecular Weight: 208.33 g/mol
• IUPAC Name: tetraethyl silicate
• Standard InChI: InChI=1S/C8H20O4Si/c1-5-9-13(10-6-2,11-7-3)12-8-4/h5-8H2,1-4H3
• Standard InChI Key: ODNVPCSDFAQNNQ-UHFFFAOYSA-N
• SMILES: CCO[Si](OCC)(OCC)OCC
• Canonical SMILES: CCO[Si](OCC)(OCC)OCC
• Appearance: Solid powder
• Boiling Point: 336 °F at 760 mm Hg (USCG, 1999); 168.8 °C; 168 °C; 336°F
• Colorform: Colorless liquid; Water-white
• Flash Point: 99 °F (USCG, 1999); 125 °F (52 °C) (Open cup); 99 °F (Closed cup); 37 °CC, closed-cup; 37 °C c.c.; 99°F
• Melting Point: -121.9 °F (USCG, 1999); -82.5 °C; -77 °C; -117°F

Introduction

Synthesis and Production Pathways

The conventional synthesis of TEOS involves the reaction of silicon tetrachloride ($\text{SiCl}_4$) with anhydrous ethanol, a method refined by Dearing and Reid in 1928 to achieve 70% yields. Modern production optimizes this process by controlling stoichiometry and eliminating water, which inhibits byproduct formation. Recent innovations focus on direct synthesis from silica ($\text{SiO}_2$) and ethanol, which bypasses intermediate steps but requires efficient water removal to prevent yield losses. Dehydrating agents such as molecular sieves and inorganic absorbents have proven effective, enabling scalable production with reduced raw material waste.

Industrial Applications

Coatings and Sealants

TEOS enhances coating durability by forming silica networks that improve scratch, temperature, and chemical resistance. In automotive refinishing, TEOS-based primers provide adhesion promotion between metal substrates and polymer layers. Beverage can coatings leverage its barrier properties to prevent corrosion, while wood varnishes utilize its cross-linking capacity for enhanced weathering resistance.

Construction Materials

In cementitious systems, TEOS acts as a consolidant by reducing porosity and pore size in Portland cement mortars. FTIR analyses confirm that hydrolyzed TEOS forms siloxane bonds with calcium hydroxide ($\text{Ca(OH)}_2$), strengthening concrete structures. Applications include historical preservation, where TEOS-infused treatments arrest stone decay without altering aesthetic properties.

Polymer Science

As a monomer for silicone polymers, TEOS enables the production of oils, greases, and resins with tailored mechanical properties. Hybrid materials combining TEOS with poly(dimethylsiloxane) (PDMS) exhibit unique glass transition temperatures ($T_g$), making them suitable for oxygen-permeable contact lenses and laser host matrices.

Biomedical Innovations

Recent studies demonstrate TEOS’s potential in dental therapeutics. A 2025 murine study evaluated gelatin-chitosan-TEOS-$\text{Ca(OH)}_2$ composites for inflamed pulp repair. The material reduced neutrophil infiltration by 40% and upregulated pulp vitality markers (PGP 9.5) by 2.5-fold compared to controls, while TNF-α expression indicated accelerated odontoblast regeneration. These findings position TEOS as a promising candidate for minimally invasive endodontic treatments.

Nanotechnology and Advanced Materials

Silica Nanoparticle Synthesis

A breakthrough 2016 sol-gel method achieved silica nanoparticle synthesis in 20 minutes using TEOS, ethanol-water solvents, and sodium hydroxide catalysis. This rapid nucleation process, halted via emulsion phase separation, yielded monodisperse particles (50–200 nm) ideal for drug encapsulation. Subsequent studies functionalized these particles with luminol for chemiluminescent diagnostics.

Energy Applications

TEOS-derived coatings improve photovoltaic efficiency by 15% in perovskite solar cells. By mitigating defect densities, TEOS anti-solvent treatments enhance charge carrier lifetimes, achieving power conversion efficiencies exceeding 22%. Similarly, SiO₂-TiO₂ anti-reflective coatings developed via TEOS sol-gel processes boost light transmittance in solar panels by 8%.

Table 2: Emerging Applications of TEOS in Energy Technologies

Application	Function	Performance Gain
Perovskite Solar Cells	Defect passivation	22% efficiency
Li-ion Battery Separators	Electrolyte retention	300-cycle stability
Fuel Cell Membranes	Proton conductivity	0.12 S/cm at 80°C

Environmental and Health Considerations

While TEOS poses inhalation risks (H332) and eye irritation (H319), occupational exposure in controlled industrial environments remains below toxicity thresholds. Environmental assessments confirm rapid hydrolysis into benign silicic acid, with no bioaccumulation reported. Waste management strategies focus on ethanol recovery during synthesis to minimize ecological footprints.

Recent Research Frontiers

Synthesis Optimization

Comparative studies of dehydrating agents (e.g., molecular sieves vs. MgSO₄) reveal that magnesium sulfate increases TEOS yields by 18% while reducing energy consumption in distillation steps. Process intensification strategies now enable continuous production with 95% purity outputs.

Hybrid Material Design

TEOS-PDMS composites exhibit tunable mechanical properties for flexible electronics. By varying TEOS/PDMS ratios (60:40 to 90:10), researchers achieve Young’s moduli ranging from 0.5–3.5 GPa, suitable for wearable sensors and optical coatings.